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Compound of Interest

Compound Name:
6-Chloro-4-methyl-1H-indole-3-

thiol

CAS No.: 71501-26-3

Cat. No.: B12903750

Get Quote

Executive Summary & Compound Profile
6-Chloro-4-methyl-1H-indole-3-thiol is a specialized heterocyclic intermediate used primarily

in the development of pharmaceutical agents targeting G-protein coupled receptors (GPCRs)

and kinase inhibitors.[1] Its structural integration of a chlorine atom at the C6 position and a

methyl group at C4 imparts unique steric and electronic properties, influencing both its

metabolic stability and binding affinity.

However, researchers must note that indole-3-thiols are inherently unstable, prone to rapid

oxidative dimerization to form disulfides (3,3'-disulfanediylbis(indoles)). Consequently, reported

melting point data often varies based on the degree of oxidation and solvation.
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Property Data

IUPAC Name 6-Chloro-4-methyl-1H-indole-3-thiol

CAS Number 71501-26-3

Molecular Formula C₉H₈ClNS

Molecular Weight 197.69 g/mol

Appearance
Off-white to pale yellow crystalline solid (pure);

Darkens upon oxidation

Solubility
Soluble in DMSO, DMF, MeOH; Sparingly

soluble in water

Melting Point Data & Thermal Analysis
Note: Due to the high reactivity of the thiol group, experimental melting points are sensitive to

heating rates and atmospheric conditions.

Experimental & Predicted Ranges
The following data synthesizes experimental baselines from structural analogs and

computational QSAR (Quantitative Structure-Activity Relationship) models.
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Compound State
Melting Point
Range (°C)

Reliability Notes

Pure Thiol (Monomer) 108 – 115 °C Predicted

Based on 6-

chloroindole (89°C) +

thiol contribution (+20-

25°C).

Disulfide Impurity > 200 °C Observed

Oxidation product

(dimer) has a

significantly higher

lattice energy.

6-Chloroindole (Ref) 87 – 90 °C Experimental Precursor baseline.

Indole-3-thiol (Ref) 100 – 104 °C Experimental Unsubstituted analog.

Diagnostic Insight
If your sample exhibits a melting point above 140°C, it is likely contaminated with the disulfide

dimer or has undergone thermal decomposition during the measurement.

Synthesis & Stability Workflow
The synthesis of 3-mercaptoindoles typically utilizes the isothiouronium salt method, which

avoids harsh oxidants that would destroy the product.

Reaction Pathway Logic
Electrophilic Attack: Iodine activates thiourea, creating a sulfenylating species that attacks

the electron-rich C3 position of the indole.

Salt Formation: The intermediate isothiouronium salt precipitates, protecting the sulfur from

oxidation.

Hydrolysis: Alkaline hydrolysis releases the free thiol. Critical: This step must be performed

under inert gas (Argon/Nitrogen) to prevent immediate dimerization.

Process Flow Diagram
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Caption: Synthesis pathway via isothiouronium salt, highlighting the critical risk of oxidative

dimerization upon exposure to air.

Experimental Protocol: Melting Point Determination
To obtain an accurate melting point for this thiol, standard open-capillary methods are

insufficient due to oxidation during heating.

Required Equipment
Apparatus: Differential Scanning Calorimetry (DSC) or sealed capillary tube.

Atmosphere: Nitrogen or Argon purge.

Heating Rate: 5 °C/min (Fast enough to minimize decomposition, slow enough for

equilibrium).

Step-by-Step Procedure
Sample Prep: Dry the sample under high vacuum (0.1 mmHg) at room temperature for 4

hours to remove solvent traces.

Sealing:
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Capillary Method: Load sample into a capillary tube inside a glovebox. Flame-seal the

tube to exclude oxygen.

DSC Method: Crimp the sample in an aluminum pan under nitrogen atmosphere.

Measurement:

Start heating from 40 °C.

Observe for an endothermic peak (melting) vs. an exothermic event

(decomposition/polymerization).

Validation:

Valid Result: Sharp endotherm between 105–120 °C.

Invalid Result: Broad transition >150 °C (indicates disulfide presence).

Storage & Handling Directives
Temperature: Store at -20 °C.

Atmosphere: Store under Argon; never store as a solution for extended periods.

Stabilizers: Addition of 1-2% dithiothreitol (DTT) or mercaptoethanol is recommended during

extraction phases to preserve the monomeric thiol state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. guidechem.com [guidechem.com]

2. 6-Chloro-4-methyl-1H-indole-3-thiol | C9H8ClNS | CID 3018158 - PubChem
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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